BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Tetrabutylammonium Thiocyanate (CAS: 3674-
54-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Introduction

Tetrabutylammonium thiocyanate (TBASCN) is a quaternary ammonium salt with the
chemical formula [(CH3CH2CH2CH2)4N]SCN. It is a versatile and widely utilized reagent in
various fields of chemistry, particularly in organic synthesis and electrochemistry. Its utility
stems from its role as a phase-transfer catalyst, a source of the thiocyanate anion, and as a
supporting electrolyte. This guide provides a comprehensive overview of the physicochemical
properties, safety and handling, and key applications of Tetrabutylammonium thiocyanate,
complete with detailed experimental protocols.

Physicochemical Properties

Tetrabutylammonium thiocyanate is a white to off-white or light yellow crystalline solid at
room temperature.[1][2] It is a stable compound under normal storage conditions.[3] Key
physicochemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1334961?utm_src=pdf-interest
https://www.benchchem.com/product/b1334961?utm_src=pdf-body
https://www.benchchem.com/product/b1334961?utm_src=pdf-body
https://www.benchchem.com/product/b1334961?utm_src=pdf-body
https://www.chemicalbook.com/msds/tetrabutylammonium-thiocyanate.htm
https://www.chemimpex.com/products/36730
https://www.chembk.com/en/chem/Tetrabutylammonium%20thiocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

CAS Number 3674-54-2 [4]

Molecular Formula C17H36N2S [2]

Molecular Weight 300.55 g/mol [5]
White to off-white or light

Appearance _ _ [1][2]
yellow crystalline solid

Melting Point 120-123 °C [3][5][6]

Boiling Point Not available [1]

Density Not available [1]

- Soluble in methanol, ethanol,

Solubility o [31[7]
ether, and acetonitrile.

Flash Point Not applicable [5]

Spectroscopic Data
Infrared (IR) Spectroscopy

The infrared spectrum of Tetrabutylammonium thiocyanate exhibits characteristic absorption

bands corresponding to its functional groups. The most prominent peak is the strong, sharp

absorption band around 2050-2076 cm~2, which is characteristic of the C=N stretching vibration

of the thiocyanate anion (-SCN).[8] The C-S stretching vibration typically appears in the region

of 755 cm~1.[9] The spectrum also displays multiple bands in the C-H stretching region

(approximately 2800-3000 cm~1) and C-H bending region (around 1470 cm~1), which are

characteristic of the butyl groups of the tetrabutylammonium cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of Tetrabutylammonium thiocyanate in a suitable deuterated solvent

(e.g., CDCIs) shows signals corresponding to the protons of the four butyl chains of the

tetrabutylammonium cation. The signals typically appear as a triplet at approximately 0.9-1.0

ppm (CHs), a multiplet around 1.3-1.5 ppm (CH3z), another multiplet around 1.6-1.8 ppm (CH2),
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and a triplet near 3.2-3.4 ppm (N-CH2). The relative integration of these peaks will correspond
to the number of protons in each environment.

Safety and Handling

Tetrabutylammonium thiocyanate is harmful if swallowed, in contact with skin, or if inhaled.
[4] It is advisable to handle this compound in a well-ventilated area, preferably a fume hood,
and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.[5] Contact with acids liberates very toxic gas.[3]

Hazard Statements:

e H302: Harmful if swallowed[4]

e H312: Harmful in contact with skin[4]

o H332: Harmful if inhaled[4]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Applications and Experimental Protocols

Tetrabutylammonium thiocyanate serves as a valuable reagent in several chemical
applications.

Phase-Transfer Catalysis in Organic Synthesis
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As a phase-transfer catalyst, Tetrabutylammonium thiocyanate facilitates the reaction
between reactants that are in different, immiscible phases (e.g., an aqueous phase and an
organic phase).[2] The tetrabutylammonium cation is lipophilic and can transport the
thiocyanate anion from the agueous phase into the organic phase, where it can react with an
organic substrate.

This protocol describes a general procedure for the synthesis of alkyl thiocyanates from alkyl
halides using Tetrabutylammonium thiocyanate as a phase-transfer catalyst.[10][11]

Reaction Setup

TBASCN (0.1 eq)
in Water Reaction

(Cnmbine and stir vigorously
Lt specified

Work-up Purification
) ) Column Chromatography )
Separate Layers |—>{ Wash Organic Layer Dry Organic Layer Evaporate Solvent T Pure Alkyl Thiocyanate

(o)

in Organic Solvent

Alkyl Halide (1 eq)

Preparation

Mixing

Dry and deoxygenate
organic solvent
Dissolve dried TBASCN
in dried solvent
Dry TBASCN under vacuum

Electrochemical Analysis

Analyte Addition
Add electroactive species

to the electrolyte solution

Perform Cyclic Voltammetry Electrochemical Data

(e.g., 0.1 M)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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